Cas no 1221742-35-3 (1H-Pyrrole-2,3,5-tricarboxylic acid, 3,5-diethyl ester)

• Product Name: 1H-Pyrrole-2,3,5-tricarboxylic acid, 3,5-diethyl ester
• CAS No: 1221742-35-3
• MF: C₁₁H₁₃NO₆
• MW: 255.224023580551
• CID: 2897900
• Update Time: 2023-04-05

1H-Pyrrole-2,3,5-tricarboxylic acid, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3,5-tricarboxylic acid, 3,5-diethyl ester

• Inchi： 1S/C11H13NO6/c1-3-17-10(15)6-5-7(11(16)18-4-2)12-8(6)9(13)14/h5,12H,3-4H2,1-2H3,(H,13,14)
• InChI Key： IGDSDMYHYGPKLR-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=CC(C(OCC)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 255.074
• Monoisotopic Mass: 255.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2